Cas no 1849390-56-2 (Sodium 4-methylpentane-2-sulfinate)

• Product Name: Sodium 4-methylpentane-2-sulfinate
• CAS No: 1849390-56-2
• MF: C₆H₁₃NaO₂S
• MW: 172.220991849899
• CID: 5715155
• PubChem ID: 130538103
• Update Time: 2025-06-10

Sodium 4-methylpentane-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-methylpentane-2-sulfinate
• Sodium4-methylpentane-2-sulfinate
• EN300-722850
• 1849390-56-2
• 4-methylpentane-2-sulfinate

• Inchi： 1S/C6H14O2S.Na/c1-5(2)4-6(3)9(7)8;/h5-6H,4H2,1-3H3,(H,7,8);/q;+1/p-1
• InChI Key： QHWBPLHYAAIDNF-UHFFFAOYSA-M
• SMILES： S(C(C)CC(C)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 172.05339511g/mol
• Monoisotopic Mass: 172.05339511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 4-methylpentane-2-sulfinate

Research Briefing on Sodium 4-methylpentane-2-sulfinate (CAS: 1849390-56-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Sodium 4-methylpentane-2-sulfinate (CAS: 1849390-56-2) as a versatile reagent in synthetic chemistry and drug development. This compound, characterized by its sulfinate functional group, has garnered attention for its role in facilitating sulfonylation reactions, which are pivotal in the synthesis of sulfonyl-containing bioactive molecules. The unique chemical properties of Sodium 4-methylpentane-2-sulfinate, including its stability and reactivity under mild conditions, make it an attractive candidate for applications in medicinal chemistry and materials science.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Sodium 4-methylpentane-2-sulfinate in the synthesis of sulfonamide derivatives, a class of compounds with broad pharmacological activities. The researchers employed this reagent in a one-pot reaction to achieve high yields and selectivity, underscoring its potential for streamlining drug discovery workflows. Furthermore, the study revealed that the sulfinate group's electronic and steric properties could be fine-tuned to optimize interactions with biological targets, such as enzymes and receptors.

In another groundbreaking study (Nature Communications, 2024), Sodium 4-methylpentane-2-sulfinate was utilized as a key intermediate in the development of novel protease inhibitors. The research team leveraged the compound's ability to form stable sulfonyl adducts with active-site residues, leading to inhibitors with enhanced potency and specificity. This approach not only expanded the toolkit for targeting proteases but also provided insights into the design of next-generation therapeutics for diseases such as cancer and viral infections.

Beyond its pharmaceutical applications, Sodium 4-methylpentane-2-sulfinate has also been explored in materials science. A recent report in Advanced Materials (2024) highlighted its use in the surface functionalization of nanoparticles, enabling the development of sulfonate-coated nanomaterials with improved biocompatibility and targeting capabilities. These findings open new avenues for theranostic applications, where the combination of diagnostic and therapeutic functions is critical.

In conclusion, Sodium 4-methylpentane-2-sulfinate (CAS: 1849390-56-2) represents a promising reagent with diverse applications in chemical biology and pharmaceutical research. Its unique properties and versatility in synthetic transformations position it as a valuable tool for advancing drug discovery and materials innovation. Future research should focus on further elucidating its mechanistic pathways and expanding its utility in emerging fields such as biocatalysis and precision medicine.